Cas no 13234-75-8 ([1,1'-Biphenyl]-2-carboxylic acid, 3',5-dimethoxy-)

• Product Name: [1,1'-Biphenyl]-2-carboxylic acid, 3',5-dimethoxy-
• CAS No: 13234-75-8
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 1230862
• PubChem ID: 13461694
• Update Time: 2025-04-20

[1,1'-Biphenyl]-2-carboxylic acid, 3',5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylic acid, 3',5-dimethoxy-
• 4-methoxy-2-(3-methoxyphenyl)benzoic acid
• 3',5-Dimethoxy-[1,1'-biphenyl]-2-carboxylic acid
• DB-410617
• 2-carboxy-5,5'-dimethoxybiphenyl
• SCHEMBL8202718
• DTXSID00541408
• 13234-75-8
• 3',5-Dimethoxy[1,1'-biphenyl]-2-carboxylic acid
• ZCJQKBDHACGOOD-UHFFFAOYSA-N

• Inchi： 1S/C15H14O4/c1-18-11-5-3-4-10(8-11)14-9-12(19-2)6-7-13(14)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key： ZCJQKBDHACGOOD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)O)=C(C=1)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 258.08922
• Monoisotopic Mass: 258.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76